2-[2-(4-tert-butylbenzoyl)hydrazino]-N-(3-chloro-4-methylphenyl)-2-oxoacetamide

• IUPAC Name: 2-[2-(4-tert-butylbenzoyl)hydrazinyl]-N-(3-chloro-4-methylphenyl)-2-oxoacetamide
• InChI: InChI=1S/C20H22ClN3O3/c1-12-5-10-15(11-16(12)21)22-18(26)19(27)24-23-17(25)13-6-8-14(9-7-13)20(2,3)4/h5-11H,1-4H3,(H,22,26)(H,23,25)(H,24,27)
• InChI Key: IDMORKGAMSABAA-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)NC(=O)C(=O)NNC(=O)C2=CC=C(C=C2)C(C)(C)C)Cl
• Molecular Formula: C20H22ClN3O3
• Molecular Weight: 387.9 g/mol

Description

2-[2-(4-tert-butylbenzoyl)hydrazino]-N-(3-chloro-4-methylphenyl)-2-oxoacetamide is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. This compound is a hydrazide derivative of benzophenone, which has shown promising results in various studies as an anticancer agent.

Scientific Research Applications

2-[2-(4-tert-butylbenzoyl)hydrazino]-N-(3-chloro-4-methylphenyl)-2-oxoacetamide has shown potential as an anticancer agent in various studies. It has been found to induce apoptosis in cancer cells by activating the caspase pathway. The compound has also been shown to inhibit the growth of cancer cells by inhibiting the activity of histone deacetylase. In addition, the compound has shown anti-inflammatory and antioxidant properties, which may have therapeutic applications in various diseases.

Mechanism of Action

The mechanism of action of 2-[2-(4-tert-butylbenzoyl)hydrazino]-N-(3-chloro-4-methylphenyl)-2-oxoacetamide involves the activation of the caspase pathway, which leads to apoptosis in cancer cells. The compound also inhibits the activity of histone deacetylase, which leads to the inhibition of cancer cell growth. The anti-inflammatory and antioxidant properties of the compound are attributed to its ability to scavenge free radicals and inhibit the production of pro-inflammatory cytokines.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 2-[2-(4-tert-butylbenzoyl)hydrazino]-N-(3-chloro-4-methylphenyl)-2-oxoacetamide have been studied extensively. The compound has been found to induce apoptosis in cancer cells, inhibit the growth of cancer cells, and exhibit anti-inflammatory and antioxidant properties. In addition, the compound has been shown to inhibit the activity of histone deacetylase, which has implications in the regulation of gene expression.

Advantages and Limitations for Lab Experiments

The advantages of using 2-[2-(4-tert-butylbenzoyl)hydrazino]-N-(3-chloro-4-methylphenyl)-2-oxoacetamide in lab experiments include its potential as an anticancer agent, anti-inflammatory and antioxidant properties, and its ability to inhibit histone deacetylase. However, the limitations of using this compound in lab experiments include the need for further studies to determine its toxicity, pharmacokinetics, and pharmacodynamics.

Future Directions

There are several future directions for the research on 2-[2-(4-tert-butylbenzoyl)hydrazino]-N-(3-chloro-4-methylphenyl)-2-oxoacetamide. These include:
1. Further studies to determine the toxicity, pharmacokinetics, and pharmacodynamics of the compound.
2. Studies to determine the efficacy of the compound in animal models of cancer and other diseases.
3. Development of new derivatives of the compound with improved pharmacological properties.
4. Studies to determine the potential of the compound as a combination therapy with other anticancer agents.
5. Exploration of the potential of the compound in the treatment of other diseases, such as inflammatory diseases and neurodegenerative diseases.
Conclusion:
In conclusion, 2-[2-(4-tert-butylbenzoyl)hydrazino]-N-(3-chloro-4-methylphenyl)-2-oxoacetamide is a chemical compound that has shown potential as an anticancer agent in various studies. The compound has a unique mechanism of action, which involves the activation of the caspase pathway and inhibition of histone deacetylase. In addition, the compound exhibits anti-inflammatory and antioxidant properties, which may have therapeutic applications in various diseases. Further studies are needed to determine the toxicity, pharmacokinetics, and pharmacodynamics of the compound, as well as its potential as a combination therapy with other anticancer agents.